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Compound of Interest

Compound Name:
S-(2-Furanylmethyl)

methanethioate-d2

Cat. No.: B12366903 Get Quote

Essential Safety and Handling Guide for S-(2-
Furanylmethyl) methanethioate-d2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling S-(2-Furanylmethyl) methanethioate-d2. The

following procedures are based on the known hazards of the non-deuterated analogue, S-

Furfuryl thioacetate, and best practices for handling furan-containing and deuterated

compounds.

Hazard Identification and Assessment
S-(2-Furanylmethyl) methanethioate-d2 is a deuterated form of S-Furfuryl thioacetate. While

specific toxicity data for the deuterated compound is not available, the primary hazards are

expected to be similar to its non-deuterated counterpart. The parent compound is classified as

a combustible liquid that causes skin and eye irritation, and may cause respiratory irritation.[1]

[2][3] It is also noted for its strong, unpleasant odor (stench).[1][2][3] Due to the furan moiety, it

should be handled with caution, as some furan derivatives are suspected of causing genetic

defects and may have carcinogenic properties.[4][5]

As a deuterated compound, S-(2-Furanylmethyl) methanethioate-d2 is susceptible to isotopic

dilution through hydrogen-deuterium (H-D) exchange, particularly in the presence of moisture.
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[6][7] Therefore, handling and storage procedures must be designed to maintain its isotopic

integrity.

Key Physical and Chemical Properties (of S-Furfuryl thioacetate)

Property Value

Molecular Formula C7H8O2S

Molecular Weight 156.20 g/mol

Appearance Dark brown liquid[1][3]

Boiling Point 211 - 212 °C[1][3]

Flash Point 92 °C[1][3]

Specific Gravity 1.170

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Goggles and Face

Shield

ANSI-approved safety goggles

with side shields or chemical

splash goggles must be worn

at all times. A face shield

should be worn over safety

glasses when there is a risk of

splashing.[8][9]

Hand Protection Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Double-

gloving is advised for

enhanced protection.[8][10]

Gloves should be inspected

before use and disposed of

immediately if contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned to protect against

splashes and spills.[4][9]

Respiratory Protection NIOSH-Approved Respirator

All handling should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[8][10] In the absence of a

fume hood or in poorly

ventilated areas, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge is necessary.[4]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes made

of a non-porous material are

required to protect against

spills.[4][10]
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Operational Plan: Handling Protocol
Adherence to proper handling procedures is critical to minimize exposure and prevent

contamination.

3.1. Engineering Controls

All work with S-(2-Furanylmethyl) methanethioate-d2 should be performed in a certified

chemical fume hood to control exposure to vapors and the strong odor.[8][10]

An emergency eyewash station and safety shower should be readily accessible.

3.2. Procedural Steps

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area within the chemical fume hood by lining it with absorbent, disposable bench paper.

Inert Atmosphere: Due to its deuterated nature, handle the compound under a dry, inert

atmosphere (e.g., nitrogen or argon) to prevent H-D exchange with atmospheric moisture.[6]

[7]

Temperature Acclimatization: If stored at a low temperature, allow the container to equilibrate

to room temperature before opening to prevent condensation from forming inside.[6][7]

Weighing and Transfer: Conduct all weighing and transfers of the compound within the fume

hood. Use the smallest quantity necessary for the experiment.

Solution Preparation: When preparing solutions, slowly add the S-(2-Furanylmethyl)
methanethioate-d2 to the solvent.

Post-Handling: After handling, decontaminate all surfaces and equipment that came into

contact with the compound. Wipe down the work area with an appropriate solvent and then a

cleaning solution.
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Safe Handling Workflow for S-(2-Furanylmethyl) methanethioate-d2
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Caption: Workflow for the safe handling of S-(2-Furanylmethyl) methanethioate-d2.
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Storage and Spill Management
4.1. Storage

Store in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible

materials such as strong oxidizing agents, bases, and reducing agents.[3]

Keep the container tightly closed and preferably under an inert atmosphere to protect from

moisture and air.[6]

For long-term storage, refrigeration (2-8 °C) or freezing (-20 °C) may be necessary to

maintain chemical and isotopic stability.[6]

4.2. Spill Management

Small Spills: In case of a small spill, absorb the material with a non-combustible absorbent

material like vermiculite or sand.[4] Place the contaminated absorbent into a sealed, labeled

container for hazardous waste disposal. Ensure adequate ventilation.

Large Spills: For a large spill, evacuate the area immediately and remove all ignition

sources. Contact the institution's emergency response team.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of soap and water for at least 15 minutes.[4] Seek medical attention if irritation

persists.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]
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Proper disposal of S-(2-Furanylmethyl) methanethioate-d2 and contaminated materials is

essential for laboratory and environmental safety.

6.1. Waste Segregation

Liquid Waste: Collect all liquid waste containing S-(2-Furanylmethyl) methanethioate-d2 in

a designated, labeled hazardous waste container. The container should be appropriate for

flammable organic waste.

Solid Waste: All solid waste contaminated with the compound (e.g., used gloves, absorbent

paper, pipette tips) should be collected in a separate, labeled hazardous waste container.[10]

6.2. Disposal Procedure

All waste must be handled as hazardous waste.

Ensure all waste containers are tightly sealed and properly labeled with the chemical name

and associated hazards.

Store waste containers in a designated secondary containment area away from incompatible

materials.

Dispose of the waste through your institution's environmental health and safety office in

accordance with local, state, and federal regulations.
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Disposal Decision Tree for S-(2-Furanylmethyl) methanethioate-d2
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Is the waste liquid?
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waste container.

No (Solid)
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Environmental Health & Safety.
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Caption: Disposal plan for S-(2-Furanylmethyl) methanethioate-d2 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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